Cas no 93839-21-5 (Benzamide,N-[4-(aminocarbonyl)phenyl]-4-nitro-)

Benzamide,N-[4-(aminocarbonyl)phenyl]-4-nitro- structure
93839-21-5 structure
Product Name:Benzamide,N-[4-(aminocarbonyl)phenyl]-4-nitro-
CAS No:93839-21-5
MF:C14H11N3O4
MW:285.254842996597
CID:809764
PubChem ID:689161
Update Time:2025-04-19

Benzamide,N-[4-(aminocarbonyl)phenyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[4-(aminocarbonyl)phenyl]-4-nitro-
    • 4-[(4-nitrobenzoyl)amino]benzamide
    • N-[4-(aminocarbonyl)phenyl]-4-nitrobenzamide
    • Oprea1_357864
    • AB00079853-01
    • 93839-21-5
    • Oprea1_331145
    • SR-01000507443
    • AG-670/36149013
    • SR-01000507443-1
    • DTXSID80239730
    • Z30242041
    • EU-0083954
    • QF6HT8H3R4
    • AKOS000604200
    • Benzamide, N-[4-(aminocarbonyl)phenyl]-4-nitro-
    • N-(4-(Aminocarbonyl)phenyl)-4-nitrobenzamide
    • EC 298-791-2
    • N-(4-carbamoylphenyl)-4-nitrobenzamide
    • NS00008013
    • EINECS 298-791-2
    • Inchi: 1S/C14H11N3O4/c15-13(18)9-1-5-11(6-2-9)16-14(19)10-3-7-12(8-4-10)17(20)21/h1-8H,(H2,15,18)(H,16,19)
    • InChI Key: FANLHXKNWWSLIG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC(C(N)=O)=CC=1

Computed Properties

  • Exact Mass: 285.075
  • Monoisotopic Mass: 285.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.434
  • Boiling Point: 448.6°Cat760mmHg
  • Flash Point: 225.1°C
  • Refractive Index: 1.693
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